Cas no 2138415-24-2 (4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2138415-24-2
• MF: C₆H₈ClFN₂O₂S
• MW: 226.656322479248
• CID: 5934456
• PubChem ID: 165453373
• Update Time: 2025-10-31

4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728403
• 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride
• 2138415-24-2

• Inchi： 1S/C6H8ClFN2O2S/c1-2-3-10-6(13(8,11)12)5(7)4-9-10/h4H,2-3H2,1H3
• InChI Key： CCYXKVICNQCGGA-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1S(=O)(=O)F)CCC

Computed Properties

• Exact Mass: 225.9979045g/mol
• Monoisotopic Mass: 225.9979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride

Introduction to 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138415-24-2)

4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138415-24-2, belongs to the pyrazole sulfonamide class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloro substituent, a propyl side chain, and a sulfonyl fluoride group, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The sulfonyl fluoride moiety in 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, which is a key feature in the synthesis of more complex molecules. This reactivity has made it a useful building block for the development of novel sulfonamides, which are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The chloro substituent further enhances the compound's versatility by enabling electrophilic aromatic substitution reactions, allowing for further functionalization and diversification of the molecular structure.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral effects. The introduction of additional functional groups, such as the sulfonyl fluoride and propyl chains in 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride, aims to modulate these biological activities and improve drug-like properties such as solubility, bioavailability, and metabolic stability. This compound represents an important step forward in the design of next-generation pharmaceuticals.

One of the most compelling aspects of 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride is its role as a key intermediate in the synthesis of more complex sulfonamide-based drugs. Sulfonamides have been extensively studied due to their broad spectrum of biological activities and well-documented safety profiles. The sulfonyl fluoride group can be readily converted into other functional groups through various chemical transformations, making it an ideal starting point for constructing more intricate molecular architectures. This flexibility has been leveraged in several recent studies aimed at developing novel therapeutic agents.

Recent research has highlighted the importance of optimizing sulfonamide structures to enhance their pharmacological efficacy. For instance, studies have shown that modifications to the pyrazole core can significantly impact the biological activity of sulfonamides. The propyl chain in 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride adds steric bulk to the molecule, which can influence its binding affinity to biological targets. By carefully tuning these structural features, researchers can fine-tune the pharmacological profile of sulfonamide derivatives to achieve desired therapeutic outcomes.

The synthesis of 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of 1-propylpyrazole followed by chlorination and sulfonylation with fluorosulfonic acid or its derivatives. These reactions require careful control of reaction conditions to ensure high yield and purity. The final product can then be further modified through various chemical methods to generate a library of related compounds for pharmacological screening.

In conclusion, 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138415-24-2) is a versatile and highly reactive compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing novel sulfonamide-based drugs with improved pharmacological properties. As research in this area continues to evolve, compounds like 4-chloro-1-propyl-1H-pyrazole-5-sulfonyl fluoride are expected to play a crucial role in the development of next-generation therapeutics.